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Introduction

4'-Hydroxyphenyl Carvedilol is the major and most active metabolite of Carvedilol, a non-
selective beta- and alpha-1 adrenergic receptor blocker widely used in the management of
cardiovascular diseases.[1] Formed in the liver primarily through the action of the cytochrome
P450 enzyme CYP2D6, this metabolite exhibits significantly greater beta-blocking potency than
its parent compound.[2][3] An understanding of the chemical properties of 4'-Hydroxyphenyl
Carvedilol is crucial for a comprehensive grasp of Carvedilol's overall pharmacological and
toxicological profile, and for the development of new chemical entities with improved
therapeutic characteristics. This guide provides a detailed overview of the known chemical
properties of 4'-Hydroxyphenyl Carvedilol, including its synthesis, physicochemical parameters,
and spectroscopic data.

Chemical and Physical Properties

4'-Hydroxyphenyl Carvedilol, with the chemical name 4-[2-[[3-(9H-Carbazol-4-yloxy)-2-
hydroxypropyl]lamino]ethoxy]-3-methoxyphenol, is a solid, off-white to white substance at room
temperature.[4] Its fundamental chemical identifiers and properties are summarized in the table
below.
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Property Value Source
Molecular Formula C24H26N205 [5]
Molecular Weight 422.47 g/mol [5]
CAS Number 142227-49-4 [5]
Appearance Solid, off-white to white [4]
Solubility 10 mM in DMSO [5]
LogP (XLogP3) 3.8 [6]
Storage Temperature -20°C [7]
Synthesis

While 4'-Hydroxyphenyl Carvedilol is primarily formed via metabolism of Carvedilol, a chemical
synthesis route has been developed.[8][9] The synthesis commences from commercially
available vanillin. The key steps involve O-alkylation, Dakin oxidation, and coupling with 4-
(oxiran-2-ylmethoxy)-9H-carbazole.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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